Cas no 2094829-90-8 (2-(1-phenylcyclopropyl)ethan-1-amine hydrochloride)
2-(1-phenylcyclopropyl)ethan-1-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-phenylcyclopropyl)ethan-1-amine hydrochloride
-
- Inchi: 1S/C11H15N.ClH/c12-9-8-11(6-7-11)10-4-2-1-3-5-10;/h1-5H,6-9,12H2;1H
- InChI Key: QVZLVFYWBQWVIZ-UHFFFAOYSA-N
- SMILES: C(C1(C2C=CC=CC=2)CC1)CN.Cl
2-(1-phenylcyclopropyl)ethan-1-amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM440723-250mg |
2-(1-phenylcyclopropyl)ethan-1-amine hydrochloride |
2094829-90-8 | 95%+ | 250mg |
$344 | 2023-03-24 | |
| Chemenu | CM440723-500mg |
2-(1-phenylcyclopropyl)ethan-1-amine hydrochloride |
2094829-90-8 | 95%+ | 500mg |
$624 | 2023-03-24 | |
| Chemenu | CM440723-1g |
2-(1-phenylcyclopropyl)ethan-1-amine hydrochloride |
2094829-90-8 | 95%+ | 1g |
$802 | 2023-03-24 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00903877-1g |
2-(1-Phenylcyclopropyl)ethan-1-amine hydrochloride |
2094829-90-8 | 95% | 1g |
¥5414.0 | 2023-03-31 | |
| Enamine | EN300-383670-0.05g |
2-(1-phenylcyclopropyl)ethan-1-amine hydrochloride |
2094829-90-8 | 95.0% | 0.05g |
$188.0 | 2025-03-16 | |
| Enamine | EN300-383670-0.1g |
2-(1-phenylcyclopropyl)ethan-1-amine hydrochloride |
2094829-90-8 | 95.0% | 0.1g |
$282.0 | 2025-03-16 | |
| Enamine | EN300-383670-0.25g |
2-(1-phenylcyclopropyl)ethan-1-amine hydrochloride |
2094829-90-8 | 95.0% | 0.25g |
$403.0 | 2025-03-16 | |
| Enamine | EN300-383670-0.5g |
2-(1-phenylcyclopropyl)ethan-1-amine hydrochloride |
2094829-90-8 | 95.0% | 0.5g |
$636.0 | 2025-03-16 | |
| Enamine | EN300-383670-1.0g |
2-(1-phenylcyclopropyl)ethan-1-amine hydrochloride |
2094829-90-8 | 95.0% | 1.0g |
$813.0 | 2025-03-16 | |
| Enamine | EN300-383670-2.5g |
2-(1-phenylcyclopropyl)ethan-1-amine hydrochloride |
2094829-90-8 | 95.0% | 2.5g |
$1594.0 | 2025-03-16 |
2-(1-phenylcyclopropyl)ethan-1-amine hydrochloride Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 2-(1-phenylcyclopropyl)ethan-1-amine hydrochloride
Recent Advances in the Study of 2-(1-phenylcyclopropyl)ethan-1-amine hydrochloride (CAS: 2094829-90-8)
2-(1-phenylcyclopropyl)ethan-1-amine hydrochloride (CAS: 2094829-90-8) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique phenylcyclopropyl moiety, has shown promising potential in various pharmacological applications, particularly in the modulation of neurotransmitter systems. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic potential.
One of the key areas of research has been the synthesis and structural characterization of 2-(1-phenylcyclopropyl)ethan-1-amine hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) detailed an efficient synthetic route for this compound, highlighting its scalability and purity. The researchers employed a multi-step process involving cyclopropanation of styrene derivatives followed by amine functionalization, yielding the target compound with high enantiomeric purity. This advancement is critical for ensuring the consistent quality of the compound in preclinical and clinical studies.
In terms of biological activity, recent investigations have explored the compound's interaction with monoamine transporters, particularly the dopamine and serotonin transporters. A 2023 study in ACS Chemical Neuroscience demonstrated that 2-(1-phenylcyclopropyl)ethan-1-amine hydrochloride exhibits selective inhibition of the serotonin transporter (SERT), with minimal effects on dopamine and norepinephrine transporters. This selectivity suggests potential applications in the treatment of mood disorders, such as depression and anxiety, where SERT modulation is a well-established therapeutic strategy.
Further mechanistic studies have elucidated the compound's binding mode within the SERT protein. Molecular docking and dynamics simulations, as reported in a recent Nature Communications article, revealed that the phenylcyclopropyl group of the compound engages in hydrophobic interactions with key residues in the SERT binding pocket. These findings provide a structural basis for the compound's selectivity and affinity, offering insights for the design of next-generation SERT inhibitors.
Beyond its central nervous system applications, 2-(1-phenylcyclopropyl)ethan-1-amine hydrochloride has also been investigated for its potential in oncology. A 2024 study in the Journal of Biological Chemistry identified the compound as a modulator of certain cancer-related signaling pathways, particularly those involving G-protein-coupled receptors (GPCRs). The study reported that the compound could inhibit the proliferation of specific cancer cell lines, suggesting a possible role in combination therapies for resistant cancers.
Despite these promising findings, challenges remain in the development of 2-(1-phenylcyclopropyl)ethan-1-amine hydrochloride as a therapeutic agent. Pharmacokinetic studies have indicated that the compound exhibits moderate bioavailability and a relatively short half-life, necessitating further structural modifications to improve its drug-like properties. Additionally, comprehensive toxicity studies are required to assess its safety profile before clinical trials can be initiated.
In conclusion, recent research on 2-(1-phenylcyclopropyl)ethan-1-amine hydrochloride (CAS: 2094829-90-8) has highlighted its potential as a versatile compound in medicinal chemistry. Its selective interaction with SERT and modulation of GPCR signaling pathways make it a promising candidate for the treatment of neurological and oncological disorders. However, further optimization and validation are needed to translate these findings into clinical applications. Continued research in this area is expected to yield novel insights and therapeutic opportunities.
2094829-90-8 (2-(1-phenylcyclopropyl)ethan-1-amine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)